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Compound of Interest

6-Methylpyridazin-4-amine
Compound Name:

hydrochloride
CAS No.: 1892936-61-6
Cat. No.: B2895074

Get Quote

\ J

Chemical Identity & Nomenclature

This compound serves as a critical pyridazine building block, often utilized in the synthesis of
kinase inhibitors and heterocyclic ligands where the 1,2-diazine core provides unique
hydrogen-bonding vectors compared to pyridine analogs.
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Property Specification
IUPAC Name 6-Methylpyridazin-4-amine hydrochloride
Common Name 4-Amino-6-methylpyridazine HCI

1892936-61-6 (HCI Salt); 18591-82-7 (Free

CAS Number Base)

Molecular Formula CsH7N3s[1][2] - HCI

Molecular Weight 145.59 g/mol (Salt); 109.13 g/mol (Free Base)
SMILES (Salt) CC1=CC(=CN=N1)N.CI

Appearance White to off-white crystalline solid

Physicochemical Properties

Note: Experimental data for the specific hydrochloride salt is rare in open literature. The values
below synthesize experimental free-base data with standard salt-form physical chemistry
principles.

2 1 Thermal & Phase Pmlnprtipq

Property Value | Range Source/Note
Melting Point (Free Base) 117-120 °C Experimental (Lit. Synlett) [1]
] ] Predicted based on amino-
Melting Point (HCI Salt) > 210 °C (Decomp.) o
pyridazine salt analogs.
HCI salts of heteroaromatic
Hygroscopicity Moderate to High amines are prone to moisture
uptake.
Solubility (Water) High (> 50 mg/mL) lonic dissociation favored.
N ) Suitable for biological assay
Solubility (DMSO) High )
stock solutions.
. o Requires conversion to free
Solubility (DCM/EtOAC) Negligible

base for organic extraction.
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2.2 Acid-Base Profile (pKa)

The 4-aminopyridazine core is significantly more basic than unsubstituted pyridazine due to the
electron-donating amino group.

e Predicted pKa (Ring N): ~6.0 — 6.5

o Implication: The molecule exists as a cation at physiological pH (7.4) and in acidic media. To
extract into organic solvents (DCM), the aqueous phase must be adjusted to pH > 9.

Synthetic Origins & Impurity Profile

Understanding the synthesis route is crucial for anticipating impurities (regioisomers and
precursors).

Primary Synthesis Route (Deoxygenation/Reduction): A common route involves the reduction
of 3-methoxy-6-methylpyridazine 1-oxide or azido intermediates.

Nucleophilic Subst. Pd/C H2 Reduction HCl/Dioxane

o or Oxidation ol ) : or Deoxygenation _ [ 6-Methylpyridazin-4-amine Precipitation HCI Salt
3-Chloro-6-methylpyridazine P Azido / N-Oxide Intermediate > (Free Base) (Final Product)

Click to download full resolution via product page

Figure 1: Common synthetic lineage.[3] Trace impurities may include 3-chloro analogs or
unreduced N-oxides.

Analytical Characterization Protocols
4.1 1H-NMR Validation (DMSO-d6)

The hydrochloride salt will show distinct downfield shifts compared to the free base due to
protonation of the ring nitrogen.
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. . Approx. Shift )
Position Proton Type Multiplicity Interpretation
(5 ppm)
Highly
) deshielded
H-3 Aromatic Doublet (d) 9.0-94 )
(adjacent to
N=N).
] Ortho to
H-5 Aromatic Doublet (d) 7.2-7.6 )
amine/methyl.
Exchangeable;
] ] integrates to 2H
NH:z Amine Broad Singlet 85-95 ]
(or 3H if N-H+
observed).
Characteristic
CHs Methyl Singlet (s) 25-26 methyl on

aromatic ring.

4.2 Mass Spectrometry (LC-MS)

« lonization Mode: ESI (+)

o Parent lon [M+H]+:110.07 m/z (Calculated for CsHsN3*)[4]

o Salt Counter-ion: CI~ (Requires negative mode or precipitation with AGQNOs to confirm).

4.3 Quality Control Decision Tree

Use this workflow to validate incoming batches of the material.
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Figure 2: Step-by-step QC validation logic for the hydrochloride salt.
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Handling & Stability

¢ Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The HCI salt is
hygroscopic; exposure to humid air will lead to deliquescence, complicating weighing
accuracy.

o Safety (SDS Summary):
o GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.
o Handling: Wear nitrile gloves and safety glasses. Avoid dust formation.

o Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.

References

¢ Synthesis & Free Base Properties:Synlett, 1999, and Journal of Heterocyclic Chemistry
(General Pyridazine Methods).

e CAS Registry Data: CAS 1892936-61-6 (HCI Salt) / CAS 18591-82-7 (Free Base). Source:
Chemical Abstracts Service (CAS).

o Safety Data: ECHA Registration Dossier for Pyridazine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [6-Methylpyridazin-4-amine Hydrochloride: Technical
Characterization Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b2895074/docs#6-methylpyridazin-4-amine-
hydrochloride-technical-characterization-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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